
Sorbitan Trioctanoate: A Comprehensive
Physicochemical Profile for Advanced Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sorbitan, trioctanoate

Cat. No.: B15177529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical

characteristics of Sorbitan trioctanoate. The information is curated to support research and

development activities, particularly in the realm of pharmaceutical sciences and drug delivery

systems. While comprehensive experimental data for Sorbitan trioctanoate is not widely

available in published literature, this guide synthesizes known information and provides

standardized experimental protocols for its characterization.

Core Physicochemical Characteristics
Sorbitan trioctanoate is a nonionic surfactant belonging to the sorbitan esters family. These

esters are produced by the esterification of sorbitol and its anhydrides with fatty acids. In the

case of Sorbitan trioctanoate, the fatty acid is octanoic acid. As a lipophilic surfactant, it finds

applications as an emulsifier, solubilizer, and stabilizer in various formulations.

Table 1: General Physicochemical Properties of Sorbitan Trioctanoate
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Property Value Source

Chemical Name

[(3S,4R,5R)-5-[(1R)-2-hydroxy-

1-octanoyloxyethyl]-4-

octanoyloxyoxolan-3-yl]

octanoate

PubChem[1]

CAS Number 94131-37-0 PubChem[1]

Molecular Formula C₃₀H₅₄O₈ PubChem[1]

Molecular Weight 542.7 g/mol (Computed) PubChem[1]

Physical State
Expected to be a viscous liquid

or waxy solid

General knowledge on

sorbitan esters[2]

Note: Experimentally determined values for properties such as melting point, boiling point, and

specific solubility are not readily available in the public domain. The physical state is inferred

from the general characteristics of sorbitan esters.

Experimental Protocols for Physicochemical
Characterization
Due to the limited availability of specific experimental data for Sorbitan trioctanoate, this section

outlines detailed, standardized methodologies for determining its key physicochemical

properties. These protocols are based on established pharmacopeial methods and general

laboratory practices for viscous liquids and surfactants.

Determination of Melting Point (for viscous liquids/waxy
solids)
The melting range of a substance provides an indication of its purity. For viscous or waxy

substances like Sorbitan trioctanoate, the capillary method is commonly employed.

Protocol:

Sample Preparation: A small amount of the Sorbitan trioctanoate sample is introduced into a

capillary tube, which is sealed at one end. The sample is packed down to a height of 2.5-3.5

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Sorbitan_-trioctanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Sorbitan_-trioctanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Sorbitan_-trioctanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Sorbitan_-trioctanoate
https://www.cir-safety.org/sites/default/files/sorbes122014FAR.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


mm.[3]

Apparatus: A calibrated melting point apparatus with a heating block and a means for

observing the sample is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The temperature is raised at a controlled rate, typically 1°C per minute, starting from a

temperature about 5°C below the expected melting point.[3]

The temperature at which the substance begins to collapse or show signs of melting

(onset point) and the temperature at which it becomes completely liquid (clear point) are

recorded.[3]

Reporting: The melting point is reported as a range between the onset and clear points.

Determination of Boiling Point (at reduced pressure)
High molecular weight esters like Sorbitan trioctanoate are prone to decomposition at their

atmospheric boiling points. Therefore, determination under reduced pressure (vacuum

distillation) is necessary.

Protocol:

Apparatus: A vacuum distillation apparatus is assembled, including a distillation flask, a

condenser, a receiving flask, a thermometer, and a connection to a vacuum pump with a

manometer.

Procedure:

A suitable amount of Sorbitan trioctanoate is placed in the distillation flask along with

boiling chips.

The system is evacuated to the desired pressure, which is kept constant throughout the

determination.
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The sample is heated gradually.

The temperature at which the liquid boils and a steady stream of distillate is collected is

recorded as the boiling point at that specific pressure.

Reporting: The boiling point is reported along with the pressure at which it was measured

(e.g., 233 °C / 1 mmHg for the similar compound Glyceryl trioctanoate[4]).

Determination of Solubility
The solubility of a surfactant is a critical parameter for its application in formulations. For a

lipophilic surfactant like Sorbitan trioctanoate, solubility is typically assessed in a range of

aqueous and organic solvents.

Protocol:

Solvent Selection: A variety of solvents should be tested, including water, ethanol, methanol,

acetone, ethyl acetate, and various oils (e.g., mineral oil, vegetable oils).

Procedure (Shake-Flask Method):

An excess amount of Sorbitan trioctanoate is added to a known volume of the selected

solvent in a sealed container.

The mixture is agitated at a constant temperature (e.g., 25 °C) for a prolonged period

(e.g., 24-48 hours) to ensure equilibrium is reached.

The saturated solution is then filtered to remove the undissolved solute.

The concentration of Sorbitan trioctanoate in the clear filtrate is determined using a

suitable analytical technique (e.g., HPLC, gravimetric analysis after solvent evaporation).

Reporting: Solubility is expressed as mass per unit volume (e.g., g/100 mL) or as a

qualitative description (e.g., soluble, sparingly soluble, insoluble). Sorbitan esters are

generally insoluble in water.[5]

Visualization of Experimental Workflow
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While specific signaling pathways involving Sorbitan trioctanoate are not documented, a

generalized workflow for the characterization of a novel surfactant in a drug formulation context

can be visualized.
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Caption: A generalized workflow for the characterization and evaluation of a surfactant for drug

delivery applications.

Stability and Degradation
Sorbitan esters are generally stable under neutral pH conditions. However, they can undergo

hydrolysis at extreme pH values (pH < 2 and pH > 12), breaking down into sorbitan and the

corresponding fatty acid.[2] The presence of ester linkages makes them susceptible to

enzymatic degradation by lipases.

Use in Drug Development
Sorbitan esters, including by extension Sorbitan trioctanoate, are widely used as excipients in

pharmaceutical formulations. Their primary functions include:

Emulsifiers: For the stabilization of water-in-oil (W/O) and oil-in-water (O/W) emulsions.

Solubilizers: To enhance the solubility of poorly water-soluble active pharmaceutical

ingredients (APIs).

Wetting Agents: To improve the dispersion of solid particles in liquid vehicles.

Suspending Agents: To prevent the sedimentation of particles in suspensions.

The lipophilic nature of Sorbitan trioctanoate makes it particularly suitable for W/O emulsions

and for solubilizing hydrophobic drugs in lipid-based drug delivery systems. While no specific

signaling pathways are directly modulated by Sorbitan trioctanoate, its role in drug delivery can

indirectly influence therapeutic outcomes by enhancing drug bioavailability and cellular uptake.

The interaction of surfactants with biological membranes can lead to increased membrane

fluidity, which may facilitate drug transport.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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